Cas no 1369154-31-3 (6-Bromoimidazo[1,2-b]pyridazin-3-amine)

• Product Name: 6-Bromoimidazo[1,2-b]pyridazin-3-amine
• CAS No: 1369154-31-3
• MF: C₆H₅BrN₄
• MW: 213.034699201584
• CID: 4828320
• Update Time: 2025-08-05

6-Bromoimidazo[1,2-b]pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromoimidazo[1,2-b]pyridazin-3-amine
• 6-Bromoimidazo[1,2-b]pyridazin-3-ylamine

• Inchi： 1S/C6H5BrN4/c7-4-1-2-6-9-3-5(8)11(6)10-4/h1-3H,8H2
• InChI Key： CUTDUZWOWUARAW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC=C(N)N2N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• XLogP3: 1
• Topological Polar Surface Area: 56.2

Additional information on 6-Bromoimidazo[1,2-b]pyridazin-3-amine

6-Bromoimidazo[1,2-b]pyridazin-3-amine (CAS 1369154-31-3): A Versatile Heterocyclic Building Block for Drug Discovery

In the rapidly evolving field of medicinal chemistry, 6-Bromoimidazo[1,2-b]pyridazin-3-amine (CAS 1369154-31-3) has emerged as a valuable heterocyclic compound with significant potential in pharmaceutical research. This brominated imidazopyridazine derivative serves as a crucial building block for the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies.

The molecular structure of 6-Bromoimidazo[1,2-b]pyridazin-3-amine combines the features of both imidazole and pyridazine rings, creating a unique scaffold that can interact with multiple biological targets. The presence of the bromo substituent at the 6-position and the amine group at the 3-position make this compound particularly versatile for further chemical modifications through various coupling reactions.

Recent studies have highlighted the importance of imidazo[1,2-b]pyridazine derivatives in drug discovery, especially in the context of cancer research and neurological disorders. The 6-Bromoimidazo[1,2-b]pyridazin-3-amine scaffold has shown promise in the development of compounds targeting protein kinases, which play crucial roles in cell signaling pathways. This aligns perfectly with current pharmaceutical industry trends focusing on precision medicine and targeted therapies.

From a synthetic chemistry perspective, CAS 1369154-31-3 offers several advantages. The bromine atom serves as an excellent leaving group for palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, or Buchwald-Hartwig reactions, which are fundamental in modern medicinal chemistry. The amine functionality provides another handle for further derivatization, making this compound a true multifunctional intermediate in organic synthesis.

The pharmaceutical applications of 6-Bromoimidazo[1,2-b]pyridazin-3-amine derivatives are particularly relevant in today's research landscape. With the growing interest in small molecule inhibitors and fragment-based drug discovery, this scaffold has attracted attention from both academic researchers and pharmaceutical companies. Recent publications have demonstrated its utility in developing compounds with activity against various disease targets, including those involved in inflammatory conditions and metabolic disorders.

Quality control and characterization of 6-Bromoimidazo[1,2-b]pyridazin-3-amine are critical aspects for researchers working with this compound. Standard analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure purity and confirm structure. The compound's stability under various conditions has been well-documented, making it suitable for diverse synthetic applications.

From a commercial perspective, the demand for imidazo[1,2-b]pyridazine derivatives like CAS 1369154-31-3 has been steadily increasing. Pharmaceutical companies and contract research organizations are actively sourcing high-quality building blocks to accelerate their drug discovery programs. This trend reflects the broader shift toward fragment-based drug design and the need for diverse heterocyclic scaffolds in medicinal chemistry.

The synthesis of 6-Bromoimidazo[1,2-b]pyridazin-3-amine typically involves multi-step procedures starting from commercially available pyridazine derivatives. Recent advances in green chemistry have led to improved synthetic routes with better yields and reduced environmental impact. These developments are particularly important given the growing emphasis on sustainable chemistry practices in the pharmaceutical industry.

Researchers working with CAS 1369154-31-3 should be aware of its physicochemical properties, including solubility characteristics and stability under various conditions. The compound demonstrates good stability at room temperature when stored properly, but like many brominated heterocycles, it may be sensitive to prolonged exposure to light or moisture. Proper handling and storage conditions are essential to maintain its quality for synthetic applications.

In the context of intellectual property, several patents have been filed covering various applications of imidazo[1,2-b]pyridazine derivatives, highlighting the commercial potential of this chemical class. The specific 6-Bromoimidazo[1,2-b]pyridazin-3-amine scaffold has been incorporated into numerous patent applications, particularly in areas related to kinase inhibition and signal transduction modulation.

Looking forward, the role of 6-Bromoimidazo[1,2-b]pyridazin-3-amine in drug discovery is likely to expand. With the increasing understanding of structure-activity relationships in medicinal chemistry and the continuous development of new synthetic methodologies, this versatile building block will undoubtedly contribute to the discovery of novel therapeutic agents. Its combination of synthetic accessibility and biological relevance makes it an attractive starting point for hit-to-lead optimization programs in pharmaceutical research.

For researchers interested in working with CAS 1369154-31-3, it's important to consult the latest literature and patent filings to understand the full potential of this compound. The scientific community continues to explore new applications for imidazo[1,2-b]pyridazine derivatives, and 6-Bromoimidazo[1,2-b]pyridazin-3-amine remains at the forefront of these investigations as a valuable synthetic intermediate with significant pharmacological potential.